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Compound of Interest

Compound Name: (S)-Nornicotine-d4

Cat. No.: B13405787

Get Quote

This guide serves as an in-depth technical resource for researchers, scientists, and drug

development professionals on the safe handling, application, and disposal of (S)-Nornicotine-
d4. By integrating core safety principles with the scientific rationale behind its primary

applications, this document aims to provide a comprehensive understanding of this deuterated

compound, ensuring both laboratory safety and experimental integrity.

Compound Identity and Rationale for Use
(S)-Nornicotine-d4 is the deuterated analogue of (S)-Nornicotine, a primary metabolite of

nicotine and a pharmacologically active alkaloid in its own right.[1][2][3] The defining

characteristic of this compound is the replacement of four hydrogen atoms on the pyridine ring

with deuterium, a stable, non-radioactive isotope of hydrogen.[4][5][6] This isotopic substitution

is the cornerstone of its utility in analytical chemistry, particularly in quantitative mass

spectrometry.

The near-identical physicochemical properties of (S)-Nornicotine-d4 to its unlabeled

counterpart ensure they behave almost identically during sample preparation, chromatographic

separation, and ionization.[7][8][9] However, the mass difference allows a mass spectrometer

to distinguish between the analyte ((S)-Nornicotine) and the deuterated internal standard ((S)-
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Nornicotine-d4). This allows for precise quantification by correcting for variability in sample

extraction, matrix effects, and instrument response.[8][9][10]

Key Physicochemical Data
Property Value Source(s)

Chemical Name
2,3,4,6-tetradeuterio-5-[(2S)-

pyrrolidin-2-yl]pyridine
[4]

Synonyms
Pyridine-2,3,4,6-d4, 5-(2-

pyrrolidinyl)-, (S)-
[4]

Molecular Formula C₉H₈D₄N₂ [4][5][6]

Molecular Weight ~152.23 g/mol [4][5][6]

CAS Number 92761-98-3 [4]

Unlabeled CAS No. 494-97-3 [4]

Appearance
Typically a neat oil or solution

in methanol
[5][11]

Hazard Identification and GHS Classification
(S)-Nornicotine-d4, like its parent compound, is a toxic substance. The primary hazards are

associated with its pharmacological effects and, when supplied in a solvent like methanol, the

hazards of the solvent itself. The Safety Data Sheet for the racemic mixture (±)-Nornicotine-d4,

often supplied in methanol, provides a clear hazard profile.

GHS Hazard Pictograms:

Signal Word:Danger

Hazard Statements:

H225: Highly flammable liquid and vapor (due to methanol solvent).[10]

H301+H311+H331: Toxic if swallowed, in contact with skin, or if inhaled.[10]
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H370: Causes damage to organs (central nervous system, visual organs).[10]

The toxicity of nornicotine stems from its activity as a nicotinic acetylcholine receptor (nAChR)

agonist.[1][5] Ingestion, inhalation, or dermal absorption can lead to adverse neurological and

physiological effects. It is imperative that researchers treat this compound with the high degree

of caution it warrants.

Safe Handling and Storage: An Application-Focused
Approach
Standard laboratory safety protocols are the foundation for handling (S)-Nornicotine-d4.

However, its specific use as a quantitative standard introduces additional considerations aimed

at preserving its isotopic and chemical purity.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is non-negotiable:

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Wear compatible, chemical-resistant gloves. Given that the compound is

often in a methanol solution, nitrile gloves are a suitable choice. Always check the glove

manufacturer's specifications for breakthrough time.

Body Protection: A lab coat must be worn at all times.

Respiratory Protection: All handling of the neat oil or solutions should be conducted within a

certified chemical fume hood to prevent inhalation of vapors.[10]

Engineering Controls
Work should always be performed in a well-ventilated area, preferably a chemical fume hood,

especially when handling the methanolic solution, which is volatile.[10] A safety shower and

eyewash station must be readily accessible.

The Criticality of Isotopic Integrity
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The primary function of (S)-Nornicotine-d4 is to serve as a precise analytical standard.

Contamination with protic solvents (e.g., water from atmospheric moisture) can lead to

hydrogen-deuterium (H-D) exchange, compromising the isotopic purity of the standard.[12] This

dilution of the deuterated signal will lead to inaccurate quantification.

Workflow for Maintaining Isotopic Purity:
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Caption: Workflow for preserving isotopic integrity of (S)-Nornicotine-d4.
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Storage Recommendations
Proper storage is crucial for both safety and compound integrity:

Temperature: Store at the temperature recommended by the supplier, typically -20°C,

especially when in a volatile solvent like methanol.[11]

Atmosphere: Store in a tightly sealed container to prevent solvent evaporation and moisture

ingress.[13] For long-term storage, consider flushing the vial with an inert gas like argon or

nitrogen.

Location: Store in a cool, dry, and well-ventilated area designated for toxic and flammable

substances. Keep away from ignition sources.[10]

Application in Quantitative Bioanalysis: An
Experimental Protocol
(S)-Nornicotine-d4 is primarily used as an internal standard for the quantification of (S)-

Nornicotine in biological matrices (e.g., plasma, urine) via Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS).

Principle of Isotope Dilution Mass Spectrometry
The underlying principle is that the deuterated standard, when added to a sample at a known

concentration, will experience the same loss and ionization variability as the endogenous

analyte. By measuring the ratio of the analyte's signal to the internal standard's signal, a

precise concentration can be determined.
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Caption: Isotope dilution mass spectrometry workflow.
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Step-by-Step Protocol: Quantification in Plasma
Preparation of Standards:

Prepare a stock solution of (S)-Nornicotine-d4 in anhydrous methanol (e.g., 1 mg/mL).

From this, prepare a working internal standard solution (e.g., 100 ng/mL) by dilution in the

initial mobile phase.

Similarly, prepare a series of calibration standards of non-deuterated (S)-Nornicotine.

Sample Preparation:

Aliquot 100 µL of plasma sample, calibration standard, or quality control sample into a

microcentrifuge tube.

Add 10 µL of the working internal standard solution to each tube (except for blank

samples).

Add 300 µL of ice-cold acetonitrile (protein precipitation agent).

Vortex for 1 minute to precipitate proteins.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Analysis:

Inject the prepared sample onto an appropriate LC column (e.g., C18).

Use a mobile phase gradient to separate nornicotine from other matrix components.

Detect the parent and product ions for both (S)-Nornicotine and (S)-Nornicotine-d4 using

Multiple Reaction Monitoring (MRM) mode.

Emergency Procedures and First Aid
In case of accidental exposure, immediate action is critical.
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Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[10][14]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek immediate medical attention.[2][14]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[14]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate

medical attention.[2][14]

Spill Management and Waste Disposal
Spill Response
For spills of the methanolic solution:

Evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Waste Disposal
Nicotine and its analogs are classified as acute hazardous waste (EPA hazardous waste

number P075).[15] Therefore, all waste containing (S)-Nornicotine-d4 must be disposed of

following strict protocols.

Do not dispose of this material down the drain or in regular trash.[16]

Collect all waste solutions, contaminated materials (e.g., pipette tips, vials), and spill cleanup

materials in a designated, sealed, and clearly labeled hazardous waste container.
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The container should be stored in a secure, secondary containment area.

Arrange for disposal through a licensed hazardous waste disposal company in accordance

with all local, state, and federal regulations.[15][16]
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Santa Cruz Biotechnology. (R,S)-Nornicotine-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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